Cas no 1030420-83-7 (2-Pyridin-4-yl1,2,4triazolo1,5-a1,3,5triazin-7-amine)

2-Pyridin-4-yl1,2,4triazolo1,5-a1,3,5triazin-7-amine is a heterocyclic compound featuring a fused triazolotriazine core with a pyridinyl substituent. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and materials science. Its rigid, nitrogen-rich framework enhances binding affinity in biological systems, particularly in kinase inhibition and other therapeutic targets. The compound's stability and synthetic versatility allow for further functionalization, enabling the development of novel pharmacophores or advanced functional materials. Its well-defined reactivity profile ensures reproducibility in research applications, while its high purity and consistent performance make it suitable for rigorous academic and industrial investigations.

2-Pyridin-4-yl1,2,4triazolo1,5-a1,3,5triazin-7-amine structure

1030420-83-7 structure

Product Name:2-Pyridin-4-yl1,2,4triazolo1,5-a1,3,5triazin-7-amine

CAS No:1030420-83-7

MF:C₉H₇N₇

MW:213.198779344559

MDL:MFCD11983433

CID:4668164

Update Time:2025-06-13

2-Pyridin-4-yl1,2,4triazolo1,5-a1,3,5triazin-7-amine Chemical and Physical Properties

Names and Identifiers

- 2-Pyridin-4-yl[1,2,4]triazolo-[1,5-a][1,3,5]triazin-7-amine
- 2-Pyridin-4-yl-[1,2,4]triazolo[1,5-a][1,3,5]triazin-7-ylamine
- 2-(Pyridin-4-yl)-[1,2,4]triazolo[1,5-a][1,3,5]triazin-7-amine
- 2-Pyridin-4-yl-[1,2,4]triazolo[1,5-a][1,3,5]triazin-7-amine
- 2-Pyridin-4-yl1,2,4triazolo1,5-a1,3,5triazin-7-amine
- MDL： MFCD11983433
- Inchi： 1S/C9H7N7/c10-8-12-5-13-9-14-7(15-16(8)9)6-1-3-11-4-2-6/h1-5H,(H2,10,12,13,14,15)
- InChI Key： ZEPSRLVNIZCFLA-UHFFFAOYSA-N
- SMILES： N1C=CC(C2=NN3C(N=CN=C3N)=N2)=CC=1

Computed Properties

Exact Mass: 213.076293g/mol
Monoisotopic Mass: 213.076293g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 213.2g/mol
XLogP3: 0.1
Topological Polar Surface Area: 94.9Å²

2-Pyridin-4-yl1,2,4triazolo1,5-a1,3,5triazin-7-amine Security Information

HazardClass：IRRITANT

2-Pyridin-4-yl1,2,4triazolo1,5-a1,3,5triazin-7-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB410267-500 mg	2-Pyridin-4-yl[1,2,4]triazolo[1,5-a][1,3,5]triazin-7-amine; 95%	1030420-83-7		500mg	€313.80	2023-04-24
abcr	AB410267-1 g	2-Pyridin-4-yl[1,2,4]triazolo[1,5-a][1,3,5]triazin-7-amine; 95%	1030420-83-7		1g	€406.00	2023-04-24
TRC	P226170-100mg	2-Pyridin-4-yl[1,2,4]triazolo[1,5-a][1,3,5]triazin-7-amine	1030420-83-7		100mg	$ 185.00	2022-06-03
TRC	P226170-250mg	2-Pyridin-4-yl[1,2,4]triazolo[1,5-a][1,3,5]triazin-7-amine	1030420-83-7		250mg	$ 380.00	2022-06-03
TRC	P226170-500mg	2-Pyridin-4-yl[1,2,4]triazolo[1,5-a][1,3,5]triazin-7-amine	1030420-83-7		500mg	$ 600.00	2022-06-03
abcr	AB410267-500mg	2-Pyridin-4-yl[1,2,4]triazolo[1,5-a][1,3,5]triazin-7-amine, 95%; .	1030420-83-7	95%	500mg	€333.00	2025-04-22
abcr	AB410267-1g	2-Pyridin-4-yl[1,2,4]triazolo[1,5-a][1,3,5]triazin-7-amine, 95%; .	1030420-83-7	95%	1g	€397.00	2025-04-22
A2B Chem LLC	AI05809-500mg	2-Pyridin-4-yl[1,2,4]triazolo[1,5-a][1,3,5]triazin-7-amine	1030420-83-7	>95%	500mg	$523.00	2024-04-20
A2B Chem LLC	AI05809-1g	2-Pyridin-4-yl[1,2,4]triazolo[1,5-a][1,3,5]triazin-7-amine	1030420-83-7	>95%	1g	$578.00	2024-04-20
Ambeed	A684939-1g	2-(Pyridin-4-yl)-[1,2,4]triazolo[1,5-a][1,3,5]triazin-7-amine	1030420-83-7	97%	1g	$323.0	2024-04-26

2-Pyridin-4-yl1,2,4triazolo1,5-a1,3,5triazin-7-amine Production Method

Production Method 1

3652-17-3

420-04-2

1030420-83-7

Reaction Conditions

1.1 Solvents: Methanol ; 20 min, 150 °C

Reference

A novel multicomponent microwave-assisted synthesis of 5-aza-adenines

Dolzhenko, Anton V.; Kalinina, Svetlana A.; Kalinin, Dmitrii V., RSC Advances, 2013, 3(36), 15850-15855

2-Pyridin-4-yl1,2,4triazolo1,5-a1,3,5triazin-7-amine Raw materials

2-Pyridin-4-yl1,2,4triazolo1,5-a1,3,5triazin-7-amine Preparation Products

2-Pyridin-4-yl1,2,4triazolo1,5-a1,3,5triazin-7-amine (1030420-83-7)

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 2-Pyridin-4-yl1,2,4triazolo1,5-a1,3,5triazin-7-amine

Chemical Exploration of 2-Pyridin-4-yl-1,2,4-triazolo[1,5-a]1,3,5-triazin-7-amine (CAS No. 1030420-83-7): Structure, Applications, and Recent Research Insights

The compound 2-Pyridin-4-yl-1,2,4-triazolo[1,5-a]1,3,5-triazin-7-amine, identified by its CAS number 1030420-83-7, represents a fascinating molecular entity within the realm of heterocyclic chemistry. This tricyclic structure integrates a pyridine moiety with intricate fused triazolo and triazine rings, presenting unique electronic and steric properties that have garnered significant attention in pharmaceutical and agrochemical research. The compound's architectural complexity suggests potential utility as a scaffold for developing novel bioactive molecules.

Recent advancements in medicinal chemistry have highlighted the importance of tricyclic systems in drug design due to their ability to mimic natural product scaffolds and exhibit enhanced binding affinity. The presence of the pyridine ring in 2-Pyridin-4-yl-1,2,4-triazolo[1,5-a]1,3,5-triazin-7-amine introduces hydrogen bonding capabilities and aromatic interactions with biological targets. Furthermore, the triazolo and triazine moieties contribute to electron-rich environments, making the compound a promising candidate for interactions with nucleophiles or metal ions in catalytic systems.

In the context of contemporary research, this compound has been explored for its pharmacological potential. Studies indicate that derivatives of this class exhibit inhibitory activity against various enzymes and receptors implicated in metabolic disorders and inflammatory pathways. The triazolo[1,5-a]1,3,5-triazine core is particularly noteworthy for its structural rigidity, which can be leveraged to optimize ligand-receptor interactions. Preliminary computational studies suggest that modifications at the 7-amino position could further modulate bioactivity without compromising overall stability.

The synthesis of 2-Pyridin-4-yl-1,2,4-triazolo[1,5-a]1,3,5-triazin-7-amine involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic chemistry. Key synthetic strategies include cycloaddition reactions between azides and alkynes to form the triazolo ring system followed by cyclization to establish the triazine framework. The introduction of the pyridine substituent at the 4-position can be achieved through nucleophilic aromatic substitution or cross-coupling reactions under controlled conditions. These synthetic pathways underscore the compound's accessibility for further derivatization and functionalization.

From an agrochemical perspective, the structural features of CAS No. 1030420-83-7 make it a candidate for developing novel pesticides or herbicides. The compound's ability to interact with biological macromolecules suggests potential efficacy against resistant pests by targeting essential metabolic pathways. Additionally, its stability under environmental conditions would be a critical factor in evaluating its field applicability. Field trials are currently underway to assess its efficacy and environmental impact in controlled agricultural settings.

The integration of computational chemistry has accelerated the discovery process for this class of compounds. Molecular modeling techniques have been employed to predict binding affinities with target proteins and to rationalize structural modifications. These insights have guided experimental efforts toward optimizing potency while minimizing off-target effects. The collaboration between experimental chemists and computational scientists has been instrumental in advancing the understanding of 2-Pyridin-4-yl-1,2,4-triazolo[1,5-a]1,3,5-triazin-7-amine's biological relevance.

The future direction of research on this compound includes exploring its potential as a chiral scaffold for asymmetric synthesis or as a precursor for metalloenzymes mimics. The triazole moiety is particularly versatile for coordination chemistry applications due to its nitrogen-rich environment. By incorporating transition metals into this framework, researchers aim to develop catalysts with enhanced selectivity for challenging transformations in organic synthesis.

In summary,CAS No. 1030420-83-7 represents a structurally complex yet synthetically accessible molecule with broad applications in pharmaceuticals and agrochemicals. Its unique combination of heterocyclic moieties offers opportunities for designing molecules with tailored bioactivity. As research progresses,2-Pyridin-4-ylylidenepropane dinitrile derivatives will continue to be scrutinized for their potential contributions to chemical biology and material science.